4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6,7-dimethoxy-2-[3-(trifluoromethyl)phenyl]quinazoline

• Molecular Formula: C29H29F3N4O3
• Molecular Weight: 538.6 g/mol
• IUPAC Name: 4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6,7-dimethoxy-2-[3-(trifluoromethyl)phenyl]quinazoline
• InChI: InChI=1S/C29H29F3N4O3/c1-4-39-24-11-6-5-10-23(24)35-12-14-36(15-13-35)28-21-17-25(37-2)26(38-3)18-22(21)33-27(34-28)19-8-7-9-20(16-19)29(30,31)32/h5-11,16-18H,4,12-15H2,1-3H3
• InChI Key: WRCZUPWFIIZOGX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C3=NC(=NC4=CC(=C(C=C43)OC)OC)C5=CC(=CC=C5)C(F)(F)F

Description

4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6,7-dimethoxy-2-[3-(trifluoromethyl)phenyl]quinazoline is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a quinazoline derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6,7-dimethoxy-2-[3-(trifluoromethyl)phenyl]quinazoline is not fully understood, but it is thought to work by inhibiting certain enzymes and proteins that are involved in cell growth and division. This makes it a promising candidate for the development of new cancer therapies.
Biochemical and Physiological Effects:
Studies have shown that 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6,7-dimethoxy-2-[3-(trifluoromethyl)phenyl]quinazoline has a range of biochemical and physiological effects. It has been shown to inhibit the growth of several bacterial and fungal strains, and to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6,7-dimethoxy-2-[3-(trifluoromethyl)phenyl]quinazoline in lab experiments include its broad range of potential applications, its relatively low toxicity, and its ability to selectively target certain enzymes and proteins. However, one limitation is that its mechanism of action is not fully understood, which makes it more difficult to design experiments that target specific pathways or proteins.

Future Directions

There are several future directions for research on 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6,7-dimethoxy-2-[3-(trifluoromethyl)phenyl]quinazoline. One area of interest is the development of new antibiotics based on its antibacterial and antifungal properties. Another area of interest is the development of new cancer therapies based on its ability to induce apoptosis in cancer cells. Additionally, further research is needed to fully understand its mechanism of action and to identify new targets for therapeutic intervention.

Synthesis Methods

The synthesis of 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6,7-dimethoxy-2-[3-(trifluoromethyl)phenyl]quinazoline involves several steps, including the reaction of 2-ethoxyaniline with piperazine, followed by the reaction with 2-chloro-3-(trifluoromethyl)benzoic acid. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

The potential applications of 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6,7-dimethoxy-2-[3-(trifluoromethyl)phenyl]quinazoline in scientific research are numerous. It has been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics. Additionally, it has been investigated for its potential as an anticancer agent, with promising results in preclinical studies.